N,N-Bis(2-methylbenzyl)-1-(piperidin-3-yl)methanamine hydrochloride
Overview
Description
N,N-Bis(2-methylbenzyl)-1-(piperidin-3-yl)methanamine hydrochloride, also known as BMB-3, is a chemical compound that belongs to the class of selective dopamine D3 receptor antagonists. It has been extensively studied for its potential as a treatment for drug addiction and other psychiatric disorders.
Mechanism of Action
N,N-Bis(2-methylbenzyl)-1-(piperidin-3-yl)methanamine hydrochloride acts as a selective dopamine D3 receptor antagonist, which is believed to be the mechanism of its anti-addictive effects. The dopamine D3 receptor is involved in the reward pathway of the brain, and its activation is associated with drug-seeking behavior. By blocking the dopamine D3 receptor, N,N-Bis(2-methylbenzyl)-1-(piperidin-3-yl)methanamine hydrochloride reduces the reinforcing effects of drugs of abuse.
Biochemical and Physiological Effects:
N,N-Bis(2-methylbenzyl)-1-(piperidin-3-yl)methanamine hydrochloride has been shown to reduce the release of dopamine in the nucleus accumbens, a key region of the brain involved in reward processing. It also reduces the activity of the prefrontal cortex, a brain region involved in decision-making and impulse control. These effects are believed to contribute to N,N-Bis(2-methylbenzyl)-1-(piperidin-3-yl)methanamine hydrochloride's anti-addictive properties.
Advantages and Limitations for Lab Experiments
One advantage of N,N-Bis(2-methylbenzyl)-1-(piperidin-3-yl)methanamine hydrochloride is its selectivity for the dopamine D3 receptor, which reduces the potential for off-target effects. However, one limitation is its poor solubility in water, which can make it difficult to administer in animal studies.
Future Directions
For N,N-Bis(2-methylbenzyl)-1-(piperidin-3-yl)methanamine hydrochloride research include investigating its potential as a treatment for other psychiatric disorders, such as bipolar disorder and anxiety disorders. Additionally, further studies are needed to optimize the synthesis method and improve the solubility of the compound. Finally, clinical trials are needed to determine the safety and efficacy of N,N-Bis(2-methylbenzyl)-1-(piperidin-3-yl)methanamine hydrochloride in humans.
Scientific Research Applications
N,N-Bis(2-methylbenzyl)-1-(piperidin-3-yl)methanamine hydrochloride has been studied for its potential as a treatment for drug addiction, specifically for cocaine, methamphetamine, and nicotine. It has been shown to reduce drug-seeking behavior and relapse in animal models. Additionally, N,N-Bis(2-methylbenzyl)-1-(piperidin-3-yl)methanamine hydrochloride has been investigated for its potential as a treatment for other psychiatric disorders such as schizophrenia and depression.
properties
IUPAC Name |
N,N-bis[(2-methylphenyl)methyl]-1-piperidin-3-ylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N2.ClH/c1-18-8-3-5-11-21(18)16-24(15-20-10-7-13-23-14-20)17-22-12-6-4-9-19(22)2;/h3-6,8-9,11-12,20,23H,7,10,13-17H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWWKNYXSFMOSPT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN(CC2CCCNC2)CC3=CC=CC=C3C.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Bis(2-methylbenzyl)-1-(piperidin-3-yl)methanamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-butyl N-[4-[(3-nitropyridin-2-yl)amino]cyclohexyl]carbamate](/img/structure/B3229685.png)
![[2-(5-Nitro-pyridin-2-ylamino)-cyclohexyl]-carbamic acid tert-butyl ester](/img/structure/B3229711.png)